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For researchers, scientists, and drug development professionals, ensuring the reproducibility
and consistency of assay results is paramount. This is particularly critical for assays
determining HIV-1 tropism, a key factor in the clinical efficacy of CCR5 antagonists like
Maraviroc. This guide provides an objective comparison of Maraviroc assay performance
across different laboratories, supported by experimental data from a multi-center external
quality assessment (EQA) study.

Maraviroc's Mechanism of Action: Targeting Viral
Entry

Maraviroc is an antiretroviral drug that belongs to a class known as CCR5 receptor antagonists.
[1][2] It functions by binding to the human CCRS5 co-receptor on the surface of immune cells,
such as T-cells.[2] This binding induces a conformational change in the CCR5 receptor, which
in turn prevents the HIV-1 envelope protein, gp120, from interacting with it.[2] By blocking this
interaction, Maraviroc effectively inhibits the entry of CCR5-tropic (R5) HIV-1 strains into host
cells, thereby halting the viral replication cycle at a very early stage.[1][2] It is important to note
that Maraviroc is not effective against HIV-1 strains that use the CXCR4 co-receptor (X4-tropic)
or both co-receptors (dual/mixed-tropic).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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